Cas no 51953-26-5 (1H-Purine-2,6-dione, 3,9-dihydro-)
51953-26-5 structure
Product Name:1H-Purine-2,6-dione, 3,9-dihydro-
CAS No:51953-26-5
MF:C5H2N4O2
MW:150.094979763031
CID:360977
PubChem ID:5274271
Update Time:2025-04-19
1H-Purine-2,6-dione, 3,9-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Purine-2,6-dione, 3,9-dihydro-
- purine-2,6-dione
- 2,6-dihydro-1H-purine-2,6-dione
- 51953-26-5
- SCHEMBL8662289
- DTXSID70414973
- SCHEMBL308136
- 1H-purine-2,6-dione
- 42165-52-6
-
- Inchi: 1S/C5H2N4O2/c10-4-2-3(7-1-6-2)8-5(11)9-4/h1H,(H,9,10,11)
- InChI Key: FAIAJSOSTNJZCI-UHFFFAOYSA-N
- SMILES: O=C1C2C(N=CN=2)=NC(N1)=O
Computed Properties
- Exact Mass: 152.03352
- Monoisotopic Mass: 150.01777532g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 83.2Ų
Experimental Properties
- PSA: 86.88
1H-Purine-2,6-dione, 3,9-dihydro- Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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